Cas no 1027356-55-3 (2-Bromo-4-(tert-butyl)-6-nitroaniline)

• Product Name: 2-Bromo-4-(tert-butyl)-6-nitroaniline
• CAS No: 1027356-55-3
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD11845936
• CID: 1026067
• PubChem ID: 50997856
• Update Time: 2025-10-28

2-Bromo-4-(tert-butyl)-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(tert-butyl)-6-nitroaniline
• 2-Brom-4-tert-butyl-6-nitro-anilin
• 2-bromo-4-(1,1-dimethylethyl)-6-nitroaniline
• 2-bromo-4-tert-butyl-6-nitro-aniline
• 2-Bromo-6-nitro-4-tert-butylaniline
• 5-Brom-3-nitro-4-amino-1-tert.-butyl-benzol
• AK-76656
• ANW-46447
• CTK8B4830
• SureCN1530696
• 2-Bromo-4-tert-butyl-6-nitro-phenylamine
• DTXSID80679218
• HLULCDGWDGAVKY-UHFFFAOYSA-N
• A896715
• 2-bromo-4-tert-butyl-6-nitroaniline
• AKOS015998614
• AT35718
• FS-4392
• MFCD11845936
• CS-0325447
• Benzenamine, 2-bromo-4-(1,1-dimethylethyl)-6-nitro-
• SB30256
• SCHEMBL1530696
• 1027356-55-3

• MDL： MFCD11845936
• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)6-4-7(11)9(12)8(5-6)13(14)15/h4-5H,12H2,1-3H3
• InChI Key： HLULCDGWDGAVKY-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-Bromo-4-(tert-butyl)-6-nitroaniline

Recent Advances in the Study of 2-Bromo-4-(tert-butyl)-6-nitroaniline (CAS: 1027356-55-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Bromo-4-(tert-butyl)-6-nitroaniline (CAS: 1027356-55-3) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-nitroaniline structure, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents and bioactive compounds. Recent studies have explored its utility in various chemical reactions, including cross-coupling reactions and nucleophilic substitutions, which are pivotal in medicinal chemistry.

One of the key areas of interest is the role of 2-Bromo-4-(tert-butyl)-6-nitroaniline in the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of kinase inhibitors, which are critical in cancer therapy. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with enhanced binding affinity and selectivity for target proteins.

In addition to its applications in drug discovery, 2-Bromo-4-(tert-butyl)-6-nitroaniline has also been investigated for its potential in agrochemical research. A recent report in the Journal of Agricultural and Food Chemistry detailed its incorporation into the synthesis of novel herbicides with improved efficacy and environmental safety profiles. The study emphasized the compound's stability under various environmental conditions, making it a promising candidate for sustainable agrochemical development.

Another notable advancement is the use of this compound in the field of chemical biology, where it has been employed as a probe to study protein-ligand interactions. Researchers have utilized its bromo and nitro functional groups to introduce fluorescent or affinity tags, facilitating the visualization and isolation of target proteins in complex biological systems. This approach has been particularly valuable in understanding the mechanisms of action of potential drug candidates.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Bromo-4-(tert-butyl)-6-nitroaniline. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. For example, a 2024 study in Organic Process Research & Development proposed a novel catalytic system that significantly enhances the efficiency of its synthesis, addressing previous limitations in scalability.

In conclusion, 2-Bromo-4-(tert-butyl)-6-nitroaniline (CAS: 1027356-55-3) represents a valuable tool in chemical biology and pharmaceutical research, with diverse applications ranging from drug discovery to agrochemical development. Continued research into its synthetic pathways and functionalization strategies is expected to further expand its utility and impact in these fields. Future studies may explore its potential in emerging areas such as targeted drug delivery and personalized medicine, leveraging its unique chemical properties for innovative therapeutic solutions.